Cas no 1306739-69-4 (Ethyl 7-phenyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate)

• Product Name: Ethyl 7-phenyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• CAS No: 1306739-69-4
• MF: C₁₄H₁₄N₄O₂
• MW: 270.28656244278
• MDL: MFCD19103607
• CID: 4693458
• Update Time: 2025-06-28

Ethyl 7-phenyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-phenyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• ethyl 7-phenyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• Ethyl 7-phenyl-4,7-dihydro[1,2,4]triazolo-[1,5-a]pyrimidine-6-carboxylate
• Ethyl 7-phenyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

• MDL： MFCD19103607
• Inchi： 1S/C14H14N4O2/c1-2-20-13(19)11-8-15-14-16-9-17-18(14)12(11)10-6-4-3-5-7-10/h3-9,12H,2H2,1H3,(H,15,16,17)
• InChI Key： WOBZVVNSJVHYMU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CNC2=NC=NN2C1C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 393
• Topological Polar Surface Area: 69

Additional information on Ethyl 7-phenyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

Ethyl 7-phenyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 1306739-69-4): A Comprehensive Overview

Ethyl 7-phenyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate, identified by its CAS number 1306739-69-4, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic molecule belongs to the triazolo-pyrimidine class, a scaffold known for its broad spectrum of biological activities. The structural features of this compound, particularly its 7-phenyl substituent and the fused triazolo-pyrimidine ring system, contribute to its unique chemical and pharmacological properties.

The synthesis of Ethyl 7-phenyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate involves a multi-step process that typically begins with the condensation of appropriate precursors under controlled conditions. The introduction of the ethyl carboxylate moiety at the 6-position enhances the solubility and bioavailability of the compound, making it more suitable for further pharmacological evaluation. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity.

In recent years, there has been growing interest in triazolo-pyrimidine derivatives due to their potential applications in medicinal chemistry. These compounds have demonstrated efficacy in various preclinical studies as inhibitors of key enzymes and pathways involved in cancer progression. For instance, studies have shown that derivatives of this class can modulate the activity of kinases, which are critical targets in oncology. The presence of the phenyl group in Ethyl 7-phenyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate may contribute to enhanced binding affinity to these targets.

The pharmacokinetic properties of Ethyl 7-phenyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate have been thoroughly investigated to optimize its therapeutic index. Pharmacokinetic studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The ethyl carboxylate group plays a crucial role in determining its metabolic stability and renal clearance. These findings are essential for designing effective dosing regimens and minimizing potential side effects.

Preclinical research has also highlighted the anti-inflammatory potential of Ethyl 7-phenyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). This anti-inflammatory activity is attributed to its interaction with specific signaling pathways involved in inflammation regulation. The phenyl substituent may enhance binding to inflammatory targets by increasing hydrophobic interactions.

The compound's mechanism of action extends beyond anti-inflammatory effects. Preliminary data suggest that Ethyl 7-phenyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate can modulate immune responses by interacting with immune cells and cytokine networks. This immunomodulatory activity makes it a promising candidate for treating autoimmune diseases and chronic inflammatory conditions. Further research is needed to fully elucidate its interactions with immune receptors and downstream signaling cascades.

The synthesis and characterization of Ethyl 7-phenyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate have been supported by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the compound's molecular structure and purity. High-resolution NMR spectra confirm the presence of all predicted functional groups and ring systems. Mass spectrometry analysis further validates the molecular weight and fragmentation patterns consistent with the proposed structure.

The development of new pharmaceutical agents relies heavily on innovative synthetic methodologies. The synthesis of Ethyl 7-phenyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate exemplifies the integration of modern synthetic strategies to produce complex heterocyclic compounds efficiently. Techniques such as flow chemistry and microwave-assisted synthesis have been explored to improve reaction yields and reduce environmental impact. These advancements are crucial for sustainable drug discovery processes.

The potential therapeutic applications of Ethyl 7-phenyl-4H，7H-[1，2，4]triazolo[1，5-a]pyrimidine－6－carboxylethanolamine are being actively pursued in clinical research. Early-phase trials are evaluating its efficacy in treating various diseases with underlying inflammatory or proliferative mechanisms。The compound's ability to modulate multiple biological pathways makes it a versatile candidate for therapeutic intervention。Future studies will focus on optimizing dosing regimens，identifying potential drug-drug interactions，and assessing long-term safety profiles。

The role of computational chemistry in drug discovery cannot be overstated。Molecular modeling techniques have been employed to predict the binding affinity of Ethly 8－(3－hydroxypropoxy)－3－(trifluoromethyl)quinolin－4(3h)－one to biological targets。These simulations provide valuable insights into ligand-receptor interactions，helping researchers design more effective derivatives。The integration of computational methods with experimental approaches accelerates the drug development pipeline significantly。

Ethly 8－(3－hydroxypropoxy)－3－(trifluoromethyl)quinolin－4(3h)－one represents a promising example of how structural modifications can enhance pharmacological properties。The introduction off functional groups such as hydroxymethyl and trifluoromethyl substituents tailors its biological activity towards specific therapeutic indications。Further optimization efforts will focus on improving selectivity，reducing toxicity，and enhancing bioavailability。